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Compound of Interest

Compound Name: PHOSGARD C 22-R

CAS No.: 4351-70-6

Cat. No.: B3031525 Get Quote

Product: PHOSGARD C 22-R (Technical Mixture) CAS: 4351-70-6 Chemical Class:

Chlorinated Polyphosphate / Phosphonate Ester Primary Function: High-efficiency char

promotion and radical scavenging in thermoset and thermoplastic polymers.

Part 1: Executive Technical Brief
PHOSGARD C 22-R is a reactive/additive flame retardant designed to overcome the volatility

issues associated with monomeric phosphates (like TCPP). Its oligomeric structure provides a

dual-action mechanism critical for high-performance medical grade materials:

Condensed Phase (Char Formation): It functions as an acid source upon thermal

decomposition, phosphorylating the polymer backbone to catalyze dehydration and

carbonization (charring). This intumescent shield insulates the underlying material.

Gas Phase (Radical Scavenging): It releases heavy halogen/phosphorus radicals that

terminate flame propagation chains, essential for meeting ISO 10993 (medical device) and

ASTM E84 (cleanroom infrastructure) fire safety standards.

Part 2: Troubleshooting & Optimization (Q&A)
Category A: Char Efficiency & Stability
Q1: We are observing a "fluffy" char structure that detaches easily during cone calorimetry

testing. How do we densify the char layer using C 22-R? A: A loose, fluffy char indicates rapid
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gas evolution without sufficient cross-linking of the carbon skeleton. PHOSGARD C 22-R
provides the acid source, but you likely lack a sufficient carbonific (carbon source) or spumific

(blowing agent) balance.

Root Cause: The phosphorylation rate is outpacing the cross-linking of the polymer matrix.

Corrective Action:

Synergist Addition: Introduce a nitrogen synergist such as Melamine Cyanurate (MC).

Nitrogen bases catalyze the phosphorylation reaction and stabilize the char structure

through P-N bonding.

Loading Ratio: Maintain a Phosphorus-to-Nitrogen (P/N) ratio of approximately 1:3.

Co-additive: Add 0.5% wt. Anti-Dripping Agent (e.g., PTFE) to physically reinforce the char

network.

Q2: Our formulation passes UL-94 V0 but fails the "afterglow" reduction requirement. Does C

22-R address this? A: Yes, but afterglow is typically caused by the oxidation of the

carbonaceous char itself after the flame is extinguished.

Mechanism: C 22-R promotes char, but if the char is too carbon-rich and lacks phosphorus

"glazing," it will smolder.

Solution: Increase the PHOSGARD C 22-R loading by 2-3%. The excess phosphorus forms

a polyphosphoric acid glass layer over the char, effectively sealing it from oxygen and

preventing afterglow.

Category B: Processing & Compatibility
Q3: We are experiencing "blooming" (migration to surface) in our medical device housing

(ABS/PC blend) after 3 months of aging. A: PHOSGARD C 22-R is a larger molecule than

standard TCPP, but migration suggests the loading exceeds the solubility limit of the resin

matrix.

Diagnostic: Check the Glass Transition Temperature (
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). A significant drop (

C) indicates excessive plasticization.

Protocol:

Reduce C 22-R loading and supplement with a solid phosphate ester (e.g., RDP or BDP)

to maintain P-content while increasing steric bulk.

Ensure thorough mixing: High-shear dispersion is required to fully solubilize the oligomer

chains within the polymer matrix.

Q4: Viscosity increases drastically when adding C 22-R to our polyol premix. Is this normal? A:

Unlike monomeric viscosity depressants (like TEP), PHOSGARD C 22-R is an oligomeric

mixture (MW ~610 g/mol ). It can increase viscosity due to hydrogen bonding with polyol

hydroxyl groups.

Workaround: Pre-heat the C 22-R to 35-40°C before blending. If viscosity remains

unmanageable for injection molding, dilute with a reactive diluent or a lower viscosity

phosphate ester (e.g., TEP) at a 10:1 ratio, ensuring you do not compromise the volatility

profile.

Part 3: Experimental Protocol: Optimized Char
Formation Workflow
Objective: Synthesize a Rigid Polyurethane Foam (RPUF) with maximized char yield using

PHOSGARD C 22-R.

Materials:

Polyether Polyol (OH value ~450)

Isocyanate (MDI)

PHOSGARD C 22-R[1][2]

Catalysts (Amine/Tin), Surfactant (Silicone), Blowing Agent (Water/Pentane)
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Step-by-Step Methodology:

Pre-Mix Preparation (The "A" Side):

Weigh Polyol into a high-shear mixing vessel.

Add PHOSGARD C 22-R at 12-15 parts per hundred polyol (php).

Critical Step: Mix at 2000 RPM for 3 minutes. The mixture must be homogenous to ensure

the flame retardant is distributed at the molecular level for uniform charring.

Synergist Integration:

Disperse Melamine (if used) into the A-side. Ensure particle size is <50 microns to prevent

stress concentrators in the foam struts.

Reaction (Foaming):

Add Isocyanate (MDI) at an Index of 1.10.

Mix vigorously (3000 RPM) for 10 seconds.

Pour immediately into a pre-heated mold (45°C).

Curing & Testing:

Cure at room temperature for 24 hours.

Validation: Perform Thermogravimetric Analysis (TGA).

Target: Onset of degradation should shift to lower temperatures (catalytic effect), but

Char Yield at 600°C should increase by >40% compared to the control.

Part 4: Mechanistic Visualization
The following diagram illustrates the Condensed Phase Mechanism where PHOSGARD C 22-
R acts as an acid precursor to dehydrate the polymer, forming a protective carbonaceous char.
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Caption: Figure 1: The catalytic cycle of PHOSGARD C 22-R, converting polymer fuel into a

stable thermal barrier.

Part 5: Comparative Data Analysis
Table 1: Physicochemical Profile of PHOSGARD C 22-R vs. Standard TCPP

Property
PHOSGARD C 22-R
(Oligomeric)

TCPP (Monomeric)
Impact on
Application

Molecular Structure
Oligomeric

Chlorophosphate

Monomeric

Chlorophosphate

C 22-R offers lower

migration.

Phosphorus Content ~11-13% (Est.) 9.5%
Higher P-content =

Better Char Efficiency.

Volatility (Fogging) Low High

C 22-R is preferred for

medical/cleanroom air

quality.

Thermal Stability

Moderate

(Decomposes

~240°C)

Low (Volatilizes

<200°C)

C 22-R remains in the

condensed phase to

form char.

Viscosity Medium-High Low
C 22-R may require

heating/dilution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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